Cas no 2137706-49-9 (3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2137706-49-9
• MF: C₁₁H₁₈F₃N
• MW: 221.262533664703
• CID: 5258093
• Update Time: 2025-05-20

3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dicyclobutyl-1,1,1-trifluoropropan-2-amine
• 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine

• Inchi： 1S/C11H18F3N/c12-11(13,14)10(15)9(7-3-1-4-7)8-5-2-6-8/h7-10H,1-6,15H2
• InChI Key： ZZNGXFSUAAACAM-UHFFFAOYSA-N
• SMILES： FC(C(C(C1CCC1)C1CCC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 4
• Topological Polar Surface Area: 26

Additional information on 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2137706-49-9)

The compound 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2137706-49-9) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in bioactive molecule synthesis and medicinal chemistry. Its trifluoromethyl group enhances metabolic stability, making it a valuable building block for high-performance materials and specialty chemicals.

Recent trends in organic synthesis highlight the growing interest in cyclobutyl-containing compounds, which are known for their conformational rigidity and ability to modulate pharmacokinetic profiles. The presence of two cyclobutyl rings in 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine offers a distinctive scaffold for designing enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by its potential role in addressing challenges related to drug resistance and selective targeting, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the preparation of CAS No. 2137706-49-9 involves advanced methodologies such as transition-metal catalysis and asymmetric synthesis. These techniques align with the broader shift toward sustainable chemistry, a hot topic among environmentally conscious researchers. The compound’s stereochemical complexity also makes it a candidate for studies on chiral auxiliaries and catalysis optimization, frequently discussed in forums and publications.

In the context of material science, 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine has shown promise in the development of advanced polymers and liquid crystals. Its fluorine-rich structure contributes to thermal stability and chemical resistance, properties highly sought after in high-tech applications. This aligns with the surge in searches for fluoropolymer innovations and smart materials, reflecting its relevance in cutting-edge industries.

Safety and regulatory compliance are critical considerations for handling CAS No. 2137706-49-9. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. The compound’s stability under ambient conditions and compatibility with common organic solvents further enhance its practicality for industrial-scale applications.

Looking ahead, the versatility of 3,3-Di(cyclobutyl)-1,1,1-trifluoropropan-2-amine positions it as a key player in interdisciplinary research. Whether in drug development, agrochemical formulations, or functional materials, its unique attributes continue to inspire innovation. As the scientific community explores green chemistry and efficient synthesis routes, this compound is poised to remain a focal point of advanced studies.